4-Methoxy-9,10-dihydrophenanthrene-1,2,7-triol
Overview
Description
4-Methoxy-9,10-dihydrophenanthrene-1,2,7-triol is a natural product found in Bletilla formosana with data available.
Scientific Research Applications
Isolation and Structural Analysis 4-Methoxy-9,10-dihydrophenanthrene-1,2,7-triol, along with other phenanthrene derivatives, has been identified in various plants, notably in the orchid Bulbophyllum vaginatum. These compounds were isolated using chromatographic techniques and structurally determined through spectroscopic analysis, highlighting the compound's natural occurrence and its structural uniqueness (Leong, Harrison, & Powell, 1999).
Natural Product Chemistry In another study focusing on Bletilla formosana, a type of orchid, 4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol was among the newly identified dihydrophenanthrenes. This research contributes to the expanding knowledge of natural product chemistry, particularly in orchids, and underscores the diversity of phenanthrene derivatives in nature (Lin, Chen, & Macabalang, 2005).
Pharmacological Potential Research on Flickingeria fimbriata, another orchid species, led to the isolation of 4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol among other compounds. These compounds were studied for their cytotoxic activity, suggesting potential pharmacological applications in cancer research (Wu et al., 2017).
Synthetic Mimics and Antialgal Activity Synthetic mimics of 4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol and related compounds have been developed to study their antialgal activities. This approach aims to understand the biological activities of natural compounds and their potential environmental impacts (DellaGreca et al., 2001).
Allelopathic and Antifungal Properties Some studies have also evaluated the allelopathic, cytotoxic, and antifungal activities of dihydrophenanthrene derivatives, including 4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol. These activities indicate the compound's potential role in plant competition and defense mechanisms against pathogens (Freitas et al., 2015).
properties
Product Name |
4-Methoxy-9,10-dihydrophenanthrene-1,2,7-triol |
|---|---|
Molecular Formula |
C15H14O4 |
Molecular Weight |
258.27 g/mol |
IUPAC Name |
4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol |
InChI |
InChI=1S/C15H14O4/c1-19-13-7-12(17)15(18)11-4-2-8-6-9(16)3-5-10(8)14(11)13/h3,5-7,16-18H,2,4H2,1H3 |
InChI Key |
GZUMFRSXHNRUNO-UHFFFAOYSA-N |
SMILES |
COC1=C2C(=C(C(=C1)O)O)CCC3=C2C=CC(=C3)O |
Canonical SMILES |
COC1=C2C(=C(C(=C1)O)O)CCC3=C2C=CC(=C3)O |
synonyms |
4-MDP cpd 4-methoxy-9,10-dihydrophenanthrene-1,2,7-triol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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